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Compound of Interest

Compound Name: Econazole Nitrate-d6

Cat. No.: B15561494

Disclaimer: A specific Safety Data Sheet (SDS) for Econazole Nitrate-d6 was not readily
available. This guide is based on the available SDS for the non-deuterated parent compound,
Econazole Nitrate. The toxicological and physical properties of the deuterated compound are
expected to be very similar to the non-deuterated form, as the primary difference is the
presence of deuterium isotopes, which does not significantly alter the chemical reactivity.
However, it is crucial to handle any chemical with care and to consult a certified SDS for the
specific compound when it becomes available.

This document provides a comprehensive overview of the safety, handling, and toxicological
information for Econazole Nitrate, which should be considered as a surrogate for Econazole
Nitrate-d6 until a specific SDS is procured.

Chemical Identification
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Identifier

Information

Analyte Name

Econazole Nitrate-d6

CAS Number

2334059-11-7[1]

Molecular Formula

C18H10D6CI3N304[1]

Parent Compound

Econazole Nitrate

Parent CAS Number

24169-02-6

Parent Molecular Formula

C18H16CI3N304[2]

Synonyms

Spectazole, Pevaryl, Ifenec[2]

Hazard Identification

Econazole Nitrate is classified as a hazardous substance. Researchers and laboratory

personnel must be aware of the following hazards:

e Acute Oral Toxicity: Harmful if swallowed.

o Skin Irritation: Causes skin irritation.

o Eye Irritation: Causes serious eye irritation.

GHS Hazard Statements:
e H302: Harmful if swallowed.
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

: . | In : i

Substance Name Concentration CAS Number
Econazole Nitrate 100% 24169-02-6
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First-Aid Measures

Exposure Route

First-Aid Procedure

Rinse mouth with water. Do not induce vomiting.

Ingestion Call a physician or Poison Control Center
immediately.
Move the victim to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation

artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes and

consult a doctor.

Information

Extinguishing Media

Use dry chemical, carbon dioxide, or Halon
extinguisher. A solid water stream may be

inefficient.

Specific Hazards

When heated to decomposition, it may emit
toxic fumes of nitrogen oxides (NOx) and
chlorine (Cl+). The material is likely combustible,

though specific flash point data is not available.

Protective Equipment

Wear self-contained breathing apparatus

(SCBA,) for firefighting if necessary.

Accidental Release Measures
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» Personal Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, protective clothing, and eye/face protection. Avoid dust formation and inhalation of

dust, vapors, mist, or gas.

e Environmental Precautions: Prevent the substance from entering drains. Discharge into the

environment must be avoided.

o Containment and Cleaning: Collect the spilled material using a shovel and place it in a

suitable, closed container for disposal. Clean the affected area with water.

Handling and Storage

Aspect

Procedure

Safe Handling

Handle in a well-ventilated area. Avoid contact
with skin and eyes. Do not eat, drink, or smoke
when using this product. Wash hands

thoroughly after handling.

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place. Keep away from food,

drink, and animal feed.

Incompatible Materials

None specified in particular.

Exposure Controls and Personal Protection

Control Parameter

Specification

Engineering Controls

Use process enclosures or local exhaust

ventilation to control airborne levels.

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(Us).

Skin Protection

Wear protective gloves and clothing.

Respiratory Protection

If exposure limits are exceeded, use a full-face

respirator.
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Physical and Chemical Properties

Property Value

Appearance White to off-white foam or white crystalline
powder.

Molecular Weight 444.7 g/mol

Decomposition Temperature Not available

pH Not available

Auto-ignition Temperature Not available

Aspect Information

Reactivity No specific reactivity hazards are known.

Chemical Stability

Stable under recommended storage conditions.

Hazardous Reactions

Hazardous polymerization does not occur.

Conditions to Avoid

Heat, flames, and sources of ignition. Avoid
formation of dust.

Incompatible Materials

No specific data available.

Hazardous Decomposition Products

When heated, may produce toxic fumes of

nitrogen oxides and chlorine.

Toxicological Information

Toxicity Metric

Value and Species

Oral LD50

463 mg/kg (mouse), 668 mg/kg (rat)

Intraperitoneal LD50

180 mg/kg (mouse)

Subcutaneous LD50

750 mg/kg (mouse), 1,360 mg/kg (rat)

Primary Irritant Effect:
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¢ On the skin: Irritant to skin and mucous membranes.

e On the eye: Causes an irritating effect.

Experimental Protocols

Detailed experimental protocols for Econazole Nitrate-d6 are not publicly available. The
following is a generalized workflow for handling potent pharmaceutical compounds in a
research setting.
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Caption: Mechanism of action of Econazole Nitrate.
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This guide is intended for informational purposes for researchers, scientists, and drug
development professionals. Always refer to a specific and certified Safety Data Sheet for the
exact compound in use and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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